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Compound of Interest

Compound Name: 6-Ethoxybenzo[d]thiazole
CAS No.: 1247348-77-1
Cat. No.: B3225301

Get Quote

Executive Summary

6-Ethoxy-2-aminobenzothiazole (CAS 94-45-1) represents a critical scaffold in medicinal
chemistry, serving as a primary intermediate for the synthesis of neuroprotective agents (most
notably Riluzole analogs) and antimicrobial therapeutics. Its physicochemical profile is defined
by a delicate balance between the lipophilic ethoxy tail and the polar, ionizable 2-amino-
benzothiazole core. This guide provides a rigorous analysis of its molecular properties,
synthesis protocols, and stability characteristics, designed to support high-fidelity experimental
design.

Molecular Identity & Structural Analysis[1][2]

The molecule comprises a fused benzene and thiazole ring system (benzothiazole) substituted
at the 6-position with an ethoxy group and at the 2-position with a primary amine.
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Property Data

IUPAC Name 6-ethoxy-1,3-benzothiazol-2-amine
CAS Number 94-45-1

Molecular Formula CoH10N20S

Molecular Weight 194.25 g/mol

SMILES CCOclcce2ne(N)sc2cl

InChl Key KOYJWFGMEBETBU-UHFFFAOYSA-N
Appearance Off-white to tan crystalline powder

Structural Logic & Electronic Effects

The 6-ethoxy group functions as an electron-donating group (EDG) via the mesomeric effect
(+M), increasing electron density within the benzothiazole ring. This enrichment enhances the
nucleophilicity of the ring nitrogen (N3), slightly elevating the pKa compared to the
unsubstituted parent (2-aminobenzothiazole). The 2-amino group acts as both a hydrogen
bond donor and acceptor, critical for binding affinity in carbonic anhydrase or glutamate
transporter targets.

Physicochemical Profile

Understanding the solubility and ionization behavior is prerequisite for formulation and assay
development.

Solubility & Lipophilicity
o Water Solubility: Low (<1 mg/mL).[1][2] The molecule is hydrophobic in its neutral state.
e Organic Solubility: Soluble in DMSO, Ethanol, Methanol, and Chloroform.

e LogP (Octanol/Water): ~2.8. This indicates moderate lipophilicity, suggesting good passive
membrane permeability (CNS penetration potential).

lonization (pKa)
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» pKa (Ring Nitrogen): Estimated ~4.5 — 4.8.

o Expert Insight: The molecule exists primarily in the neutral form at physiological pH (7.4).
Protonation occurs at the ring nitrogen (N3) rather than the exocyclic amine under acidic
conditions (pH < 4), significantly increasing aqueous solubility. This property is exploited
during purification (acid extraction).

Thermal & Stability Data

e Melting Point: 161-163 °C. Sharp melting range indicates high crystalline purity.

 Stability: Stable under ambient conditions.[2] Sensitive to strong oxidizing agents (oxidation
of sulfur) and prolonged light exposure (photodegradation).

Experimental Methodologies
Synthesis Protocol: The Hugershoff Cyclization

The most robust industrial route involves the oxidative cyclization of p-phenetidine thiourea
derivatives.

Reaction Scheme:

» Substrate:p-Phenetidine (4-ethoxyaniline).

e Reagents: Ammonium Thiocyanate (NH4SCN), Bromine (Br2).[3]
» Solvent: Glacial Acetic Acid.

Step-by-Step Protocol:

 Dissolution: Dissolve 0.1 mol of p-phenetidine in 100 mL of glacial acetic acid. Add 0.1 mol of
NH4SCN.

e Cooling: Cool the mixture to <10 °C to prevent uncontrolled oxidation.

e Bromination (Critical Step): Add 0.1 mol of Bromine (dissolved in acetic acid) dropwise.[2]
Control exotherm to maintain <10 °C.
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o Mechanism:[3][4] Bromine generates the electrophilic thiocyanogen or sulfenyl bromide
intermediate, which undergoes intramolecular electrophilic aromatic substitution to close
the thiazole ring.

o Work-up: Stir at room temperature for 2—4 hours. Pour into ice water. Neutralize with NHsOH
to precipitate the free base.

 Purification: Recrystallize from Ethanol/Water (8:2) to remove unreacted sulfur species.

Analytical Characterization (QC Standards)

» HPLC Conditions:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 pum).
o Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) gradient (10% to 90% ACN).
o Detection: UV at 254 nm (aromatic) and 280 nm.

 NMR Signature (DMSO-de):

[¢]

0 1.32 (t, 3H): Methyl of ethoxy group.

[e]

8 4.01 (q, 2H): Methylene of ethoxy group.

[e]

0 7.20 (s, 2H): Broad singlet for NH2 (exchangeable with D20).

o

0 6.8 — 7.5 (m, 3H): Aromatic protons (splitting pattern depends on 6-position substitution).

Visualizing the Workflow

The following diagram illustrates the synthesis logic and the pH-dependent solubility switch,
critical for purification.
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Figure 1: Synthesis pathway and pH-dependent solubility switch for purification.

Biological & Pharmaceutical Relevance[5][7][8][9]
Pharmacophore Analysis

The 6-ethoxy-2-aminobenzothiazole scaffold shares high structural homology with Riluzole (6-
trifluoromethoxy-2-aminobenzothiazole), an FDA-approved drug for Amyotrophic Lateral
Sclerosis (ALS).

e SAR Insight: The 6-position substituent determines lipophilicity and metabolic stability. The
ethoxy group (LogP ~2.8) is less lipophilic than the trifluoromethoxy group of Riluzole (LogP
~3.5), potentially altering blood-brain barrier (BBB) penetration kinetics.

e Mechanism of Action (General Class):
o Glutamate Modulation: Inhibition of presynaptic glutamate release.

o Sodium Channel Blockade: Stabilization of the inactivated state of voltage-gated Na+
channels.

Antimicrobial Potential

Recent studies indicate that 6-alkoxy-2-aminobenzothiazoles exhibit antifungal activity against
Candida species. The mechanism involves the disruption of ergosterol biosynthesis, where the
benzothiazole core mimics the adenosine moiety of ATP in kinase pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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